![molecular formula C5H10ClF2NO B1529600 (R)-(4,4-difluoropyrrolidin-2-yl)methanol hydrochloride CAS No. 1315593-71-5](/img/structure/B1529600.png)
(R)-(4,4-difluoropyrrolidin-2-yl)methanol hydrochloride
Overview
Description
Synthesis Analysis
This involves a detailed study of the methods used to synthesize the compound. It includes the starting materials, reaction conditions, catalysts used, and the yield of the product .Molecular Structure Analysis
This involves determining the spatial arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, optical activity, and reactivity with other substances .Scientific Research Applications
Catalytic Reactions and Synthesis
Research has explored the catalytic properties and synthetic applications of compounds similar to (R)-(4,4-difluoropyrrolidin-2-yl)methanol hydrochloride. For instance, catalytic processes involving RhCl3 have been investigated for the formation of methanol and acetic acid from methane, carbon monoxide, and dioxygen, highlighting the potential of catalytic reactions in transforming lower alkanes at relatively low temperatures (Lin, Hogan, & Sen, 1996). Furthermore, the stereoselective synthesis of optical isomers, such as ethyl (R)-4-chloro-3-hydroxybutyrate, has been performed in microfluidic chip reactors, indicating advanced methodologies for obtaining pharmacologically valuable products (Kluson et al., 2019).
Molecular and Magnetic Properties
Studies on hydrochloride crystals based on specific radicals have been conducted to understand their structural and magnetic properties, providing insights into the relationship between crystal-stacking structures and magnetic behavior (Yong, Zhang, & She, 2013). Such research underscores the significance of molecular structure in determining the physical properties of compounds, which could be relevant for the application of this compound in scientific research.
Photophysical and Electrochemical Studies
Explorations into the photophysical properties of complexes involving similar molecular structures have been conducted, revealing the impact of molecular organization on solvent behavior and interaction patterns (Matwijczuk et al., 2018). Additionally, electrochemical studies on related compounds have provided valuable information on nucleophilic substitution reactions, highlighting the influence of solvent composition and molecular structure on reaction rates (Sung et al., 2009).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
[(2R)-4,4-difluoropyrrolidin-2-yl]methanol;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9F2NO.ClH/c6-5(7)1-4(2-9)8-3-5;/h4,8-9H,1-3H2;1H/t4-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWAVXSQHRZARDV-PGMHMLKASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NCC1(F)F)CO.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](NCC1(F)F)CO.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClF2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.